Cas no 1027333-18-1 (tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)
1027333-18-1 structure
Product Name:tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
CAS No:1027333-18-1
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD16293657
CID:4559438
PubChem ID:69226101
Update Time:2025-10-28
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-aminooctahydro-2H-isoindole-2-carboxylate
- tert-Butyl 4-aminohexahydro-1H-isoindole-2(3H)-carboxylate
- tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
- CRB33318
- rel-(3aS,4S,7aR)-2-Boc-4-amino-octahydro-isoindole
- tert-Butyl 4-amino-octahydro-1H-isoindole-2-carboxylate
- 1027333-18-1
- CS-0046413
- 2-Boc-4-amino-octahydro-isoindole
- SY345846
- SCHEMBL4877319
- EN300-1608684
- 2-Boc-octahydro-1H-isoindol-4-amine
- tert-butyl 4-amino-octahydroisoindole-2-carboxylate
- D72746
- SB32216
- MFCD16293657
-
- MDL: MFCD16293657
- Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-7-9-5-4-6-11(14)10(9)8-15/h9-11H,4-8,14H2,1-3H3
- InChI Key: IKTNEZKFSOMQJI-UHFFFAOYSA-N
- SMILES: N1(CC2CCCC(N)C2C1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 240.183778g/mol
- Monoisotopic Mass: 240.183778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 240.34g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 55.6Ų
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP053-1 G |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95% | 1g |
¥ 5,940.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP053-100 MG |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95% | 100MG |
¥ 1,485.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP053-250 MG |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95% | 250MG |
¥ 2,376.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP053-500 MG |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95% | 500MG |
¥ 3,960.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP053-1 G |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95% | 1g |
¥ 5,940.00 | 2022-10-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP053-5 G |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95% | 5g |
¥ 17,820.00 | 2022-10-13 | |
| Chemenu | CM388214-1g |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate |
1027333-18-1 | 95%+ | 1g |
$887 | 2023-01-13 | |
| Matrix Scientific | 177381-1g |
tert-Butyl 4-aminooctahydro-2H-isoindole-2-carboxylate |
1027333-18-1 | 1g |
$720.00 | 2023-09-09 | ||
| Matrix Scientific | 177381-5g |
tert-Butyl 4-aminooctahydro-2H-isoindole-2-carboxylate |
1027333-18-1 | 5g |
$1530.00 | 2023-09-09 | ||
| Matrix Scientific | 177381-10g |
tert-Butyl 4-aminooctahydro-2H-isoindole-2-carboxylate |
1027333-18-1 | 10g |
$2430.00 | 2023-09-09 |
tert-butyl 4-amino-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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